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Compound of Interest

Compound Name: 2-(2-Bromoethoxy)propane

Cat. No.: B1275696

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 2-(2-
Bromoethoxy)propane. The following guidance is based on the GHS classification of the
compound and safety data for structurally similar chemicals, such as 2-bromoethyl ethyl ether
and 2-bromoethyl methyl ether.[1][2][3][4] Researchers should always conduct a thorough risk
assessment before handling any chemical.

2-(2-Bromoethoxy)propane is classified as a substance that is harmful if swallowed, causes
skin irritation, serious eye damage, and may cause respiratory irritation.[5] It is crucial to handle
this compound with appropriate safety precautions to minimize exposure and ensure a safe
laboratory environment.

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls:

» All work with 2-(2-Bromoethoxy)propane should be conducted in a properly functioning
chemical fume hood to minimize the inhalation of vapors.[6]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[6][7]

2. Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1275696?utm_src=pdf-interest
https://www.benchchem.com/product/b1275696?utm_src=pdf-body
https://www.benchchem.com/product/b1275696?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR11137_msds.pdf
https://www.chemicalbook.com/msds/2-bromoethyl-ethyl-ether.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/safety-first-handling-2-bromoethyl-ethyl-ether-industrial-settings-fo
https://www.fishersci.com/store/msds?partNumber=AC402985000&countryCode=US&language=en
https://www.benchchem.com/product/b1275696?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethoxy_propane
https://www.benchchem.com/product/b1275696?utm_src=pdf-body
https://ehs.umich.edu/wp-content/uploads/2016/02/DiethylEther.docx
https://ehs.umich.edu/wp-content/uploads/2016/02/DiethylEther.docx
https://www.scribd.com/document/822669174/Laboratory-Safety-Guideline-Diethyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn in situations with a higher risk of splashing.[3]

e Skin Protection: A flame-resistant lab coat should be worn and buttoned to cover as much
skin as possible.[8][9]

» Hand Protection: Chemical-resistant gloves are required. Nitrile gloves may offer splash
resistance but should be changed immediately upon contamination.[10] For prolonged
contact, consider gloves made of polyvinyl alcohol (PVA) or Teflon.[7]

o Footwear: Closed-toe shoes are mandatory.[8]

3. Handling:

» Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[1]
o Keep the container tightly closed when not in use.[2][7]

o Use the smallest practical quantities for the experiment.[6]

» Avoid the formation of static electricity by grounding all equipment.[6]

o Keep away from heat, sparks, open flames, and hot surfaces.[2][3][6]

4., Storage:

» Store in a cool, dry, and well-ventilated area, away from incompatible substances such as
strong oxidizing agents and strong bases.[1][4]

o Store in a flammable liquid storage cabinet.[8]

» Containers should be clearly labeled and stored in their original containers.[7]
Disposal Plan: Step-by-Step Waste Management
1. Waste Segregation:

» 2-(2-Bromoethoxy)propane is a halogenated organic compound.[11]
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» Dispose of this chemical in a designated, labeled hazardous waste container for halogenated
organic waste.[11][12]

» Do not mix halogenated waste with non-halogenated organic waste, as this significantly
increases disposal costs and complexity.[13]

2. Waste Container Management:

e Waste containers must be in good condition, compatible with the chemical, and have a tightly
sealing cap.[12]

o Label the waste container with "Halogenated Organic Waste" and list the chemical
constituents.[12]

o Keep the waste container closed except when adding waste.[12]
3. Spill Management:

 In case of a small spill, absorb the material with an inert absorbent such as vermiculite or
sand.[1]

o Place the absorbent material into a sealed container for disposal as halogenated organic
waste.[1][12]

o For large spills, evacuate the area and contact the appropriate emergency response team.
[12]

Quantitative Data Summary

The following table summarizes key quantitative data for a structurally similar compound, 2-
bromoethyl ethyl ether, which can be used as a reference for 2-(2-bromoethoxy)propane in
the absence of specific data.
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Property Value (for 2-Bromoethyl ethyl ether)
Boiling Point 126 °C

Flash Point 21°C

Specific Gravity 1.37 (20/20)

Refractive Index 1.44

Experimental Workflow and Logic Diagrams
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Caption: Workflow for Safe Handling of 2-(2-Bromoethoxy)propane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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